Cas no 25677-83-2 (Hexanedioic acid,2,4,4-trimethyl-, 1,6-bis(2-oxiranylmethyl) ester)

Hexanedioic acid,2,4,4-trimethyl-, 1,6-bis(2-oxiranylmethyl) ester structure
25677-83-2 structure
Product Name:Hexanedioic acid,2,4,4-trimethyl-, 1,6-bis(2-oxiranylmethyl) ester
CAS No:25677-83-2
MF:C15H24O6
MW:300.347465515137
CID:260586
PubChem ID:117270
Update Time:2025-04-19

Hexanedioic acid,2,4,4-trimethyl-, 1,6-bis(2-oxiranylmethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid,2,4,4-trimethyl-, 1,6-bis(2-oxiranylmethyl) ester
    • bis(oxiran-2-ylmethyl) 2,4,4-trimethylhexanedioate
    • Bis(oxiranylmethyl) 2,4,4-trimethyladipate
    • Bis(oxiranylmethyl)2,4,4-trimethyladipate
    • 25677-83-2
    • DTXSID20948556
    • NS00048243
    • Bis[(oxiran-2-yl)methyl] 2,4,4-trimethylhexanedioate
    • EINECS 247-179-3
    • Inchi: 1S/C15H24O6/c1-10(14(17)21-9-12-7-19-12)4-15(2,3)5-13(16)20-8-11-6-18-11/h10-12H,4-9H2,1-3H3
    • InChI Key: UYCWWICJTSIJIU-UHFFFAOYSA-N
    • SMILES: O1CC1COC(C(C)CC(C)(C)CC(=O)OCC1CO1)=O

Computed Properties

  • Exact Mass: 300.15732
  • Monoisotopic Mass: 300.15728848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 77.7Ų

Experimental Properties

  • PSA: 77.66
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